Cas no 332414-17-2 (1,2-bis(3-nitro-1H-1,2,4-triazol-1-yl)ethane)

1,2-bis(3-nitro-1H-1,2,4-triazol-1-yl)ethane structure
332414-17-2 structure
Product Name:1,2-bis(3-nitro-1H-1,2,4-triazol-1-yl)ethane
CAS No:332414-17-2
MF:C6H6N8O4
MW:254.163038730621
CID:3140393
PubChem ID:1599171
Update Time:2025-04-21

1,2-bis(3-nitro-1H-1,2,4-triazol-1-yl)ethane Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(3-nitro-1H-1,2,4-triazol-1-yl)ethane
    • CHEMBL1501833
    • DTXSID201320126
    • AKOS003263951
    • MLS000779487
    • 1,1'-ethane-1,2-diylbis(3-nitro-1H-1,2,4-triazole)
    • HMS2750L21
    • STK344234
    • 332414-17-2
    • SMR000419688
    • 3-nitro-1-[2-(3-nitro-1,2,4-triazol-1-yl)ethyl]-1,2,4-triazole
    • Inchi: 1S/C6H6N8O4/c15-13(16)5-7-3-11(9-5)1-2-12-4-8-6(10-12)14(17)18/h3-4H,1-2H2
    • InChI Key: FSOFMQZZUJEGPY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1N=CN(CCN2C=NC([N+](=O)[O-])=N2)N=1)=O

Computed Properties

  • Exact Mass: 254.05120070Da
  • Monoisotopic Mass: 254.05120070Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 153Ų

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